Cas no 213262-04-5 (2-Benzoxazolamine, N-(3-methoxyphenyl)-)

• Product Name: 2-Benzoxazolamine, N-(3-methoxyphenyl)-
• CAS No: 213262-04-5
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 1400570
• PubChem ID: 23563144
• Update Time: 2025-04-20

2-Benzoxazolamine, N-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, N-(3-methoxyphenyl)-
• 213262-04-5
• n-(3-methoxyphenyl)benzo[d]oxazol-2-amine
• SCHEMBL3955874
• N-(3-METHOXYPHENYL)-1,3-BENZOXAZOL-2-AMINE
• DB-143728

• Inchi： 1S/C14H12N2O2/c1-17-11-6-4-5-10(9-11)15-14-16-12-7-2-3-8-13(12)18-14/h2-9H,1H3,(H,15,16)
• InChI Key： DUYZNNBHOFIAMO-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=CC1=2)NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.29